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Compound Name: Boc-D-Tyr(3-Cl)-OH.DCHA
Cat. No.: B7957209
Get Quote

Boc-D-Tyr(3-Cl)-OH.DCHA is a critical non-natural amino acid derivative used in solid-phase
peptide synthesis (SPPS) to introduce residues with unique structural and electronic properties.
The incorporation of a chloro-group on the tyrosine ring can significantly influence peptide
conformation, receptor binding affinity, and metabolic stability. Consequently, verifying the purity
and identity of this building block is paramount to ensure the integrity of the final peptide
product. High-Performance Liquid Chromatography (HPLC) stands as the gold-standard
technique for this purpose, offering high resolution and quantitative accuracy.[1] This guide will
elucidate the factors governing its retention behavior and provide a robust analytical
framework.

Section 1: Physicochemical Properties & Their
Influence on HPLC Retention

The retention time (tR) of a molecule in RP-HPLC is primarily dictated by its hydrophobicity.
The structure of Boc-D-Tyr(3-Cl)-OH.DCHA presents several key features that collectively
determine its interaction with the nonpolar stationary phase (typically C18).

e Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is inherently bulky and
hydrophobic, significantly increasing the nonpolar character of the amino acid and, therefore,
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its retention time compared to the unprotected form.[2]

o 3-Chloro Substituent: The chlorine atom on the phenolic ring further enhances the molecule's
hydrophobicity. This halogenation increases the molecule's overall lipophilicity, leading to a
stronger interaction with the C18 stationary phase and a longer retention time relative to its
non-chlorinated counterpart, Boc-D-Tyr-OH.

e Dicyclohexylamine (DCHA) Salt: The molecule is supplied as a dicyclohexylamine salt. In the
acidic mobile phase commonly used for RP-HPLC (e.g., containing trifluoroacetic acid -
TFA), this salt dissociates. The protonated DCHA cation will elute very early, likely near the
void volume, while the Boc-D-Tyr(3-CI)-OH analyte is retained and analyzed. The primary
analytical focus is on the protected amino acid moiety.

o Aromatic Ring: The inherent hydrophobicity of the tyrosine side chain's phenyl ring
contributes significantly to its retention on a C18 column.

Understanding these structural contributions allows for a predictive assessment of the
compound's chromatographic behavior.

Expected
. Molecular
Chemical Formula . Impact on RP-
Feature Weight
Group (Analyte) HPLC
(Analyte) . .
Retention Time
Boc-3-chloro-D- Baseline for
Analyte ) C14H18CINO5S 315.75 g/mol )
tyrosine comparison
) ) Elutes near void
) Dicyclohexylamin
Counter-ion C12H23N 181.32 g/mol volume, not
e
retained
Boc-D-Tyr(3-Cl)- C14H18CINOS - N/A (dissociates
Full Compound 497.1 g/mol [3] ) ]
OH.DCHA C12H23N in mobile phase)

Section 2: A Validated Protocol for RP-HPLC Purity
Analysis
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This section details a robust, self-validating protocol for the analysis of Boc-D-Tyr(3-Cl)-

OH.DCHA. The causality behind each parameter selection is explained to provide a deeper
understanding of the method's integrity.

Experimental Workflow Diagram
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1. Sample Preparation
Dissolve sample in initial
mobile phase composition.

2. Mobile Phase A
0.1% TFA in HPLC-grade Water

3. Mobile Phase B
0.1% TFA in Acetonitrile

4. Degas & Sonicate
Ensure removal of dissolved gases.
N\ J

4 N\

HPLC Systevﬂ Execution

5. System Equilibration
Equilibrate C18 column with
initial mobile phase.

Y
6. Sample Injection
Inject 10 pL of prepared sample.

Y

7. Gradient Elution
Run linear gradient from low to
high % Mobile Phase B.

Y

8. UV Detection
Monitor absorbance at
220 nm & 280 nm.

Data A‘Palysis

9. Peak Integration
Integrate chromatogram to
determine peak area.

Y

10. Purity Calculation
Calculate purity based on

relative peak area.
N J

Sample & Mobile Phase Preparation\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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